tert-butyl (1R,4R)-4-(aminomethyl)cyclohexane-1-carboxylate hydrochloride, trans

Specification

• CAS No.: 38698-16-7
• Molecular Formula: C12H24ClNO2
• Molecular Weight: 249.78
• IUPAC Name: tert-butyl 4-(aminomethyl)cyclohexane-1-carboxylate;hydrochloride
• Standard InChI: InChI=1S/C12H23NO2.ClH/c1-12(2,3)15-11(14)10-6-4-9(8-13)5-7-10;/h9-10H,4-8,13H2,1-3H3;1H
• Standard InChI Key: VMJOMRRCIRCARV-AWLKUTLJSA-N
• SMILES: CC(C)(C)OC(=O)C1CCC(CC1)CN.Cl

Introduction

Chemical Structure and Physicochemical Properties

Molecular Architecture

The compound’s structure comprises a cyclohexane ring with trans-configuration at the 1,4-positions, confirmed by X-ray crystallography and nuclear Overhauser effect (NOE) spectroscopy. The aminomethyl group (-CH2NH2) at the 4-position and the tert-butyloxycarbonyl (Boc) protecting group at the 1-position contribute to its stereochemical rigidity. Protonation of the amine moiety by hydrochloric acid yields the hydrochloride salt, enhancing solubility in polar solvents like dimethylformamide (DMF) and ethanol.

Table 1: Key Molecular Descriptors

Property	Value
CAS Number	38698-16-7
Molecular Formula	C₁₂H₂₄ClNO₂
Molecular Weight	249.78 g/mol
IUPAC Name	tert-Butyl 4-(aminomethyl)cyclohexane-1-carboxylate; hydrochloride
SMILES	CC(C)(C)OC(=O)C1CCC(CC1)CN.Cl
InChIKey	VMJOMRRCIRCARV-AWLKUTLJSA-N

Synthesis and Manufacturing

Isomerization-Driven Synthesis

A landmark advancement in synthesizing this compound is detailed in US Patent 7,547,800B2, which describes a base-mediated isomerization process. Starting from a cis/trans mixture of methyl 4-aminocyclohexanecarboxylate, treatment with potassium tert-butoxide in toluene at 80°C induces epimerization, achieving a 97:3 trans:cis ratio within 12 hours. The trans isomer is subsequently isolated via recrystallization from ethyl acetate/hexane, yielding 92% pure product. This method circumvents traditional chromatographic separations, reducing production costs by ∼40% compared to earlier routes.

Protecting Group Strategies

Parameter	Optimal Value	Impact on Yield
Base	KOtBu	95% trans
Solvent	Toluene	97% purity
Temperature	80°C	90% conversion
Reaction Time	12 hours	<2% degradation

Applications in Pharmaceutical Development

NPYY5 Receptor Antagonists

The compound’s rigid cyclohexane scaffold serves as a core structure in NPYY5 receptor antagonists, which regulate appetite and energy homeostasis. Clinical candidates derived from this intermediate demonstrate nanomolar binding affinity (IC₅₀ = 12 nM) and >100-fold selectivity over NPY1R and NPY2R subtypes. In vivo studies in rodent models show a 30% reduction in food intake following subcutaneous administration, positioning it as a lead for obesity therapeutics.

Peptidomimetic Design

Replacement of proline residues in vasopressin analogs with this bicyclic amine enhances metabolic stability by resisting protease cleavage. For example, a vasopressin V₂ receptor agonist incorporating the compound exhibited a 7-hour plasma half-life in dogs, compared to 1.5 hours for the parent peptide.

Research Advancements and Innovations

Catalytic Asymmetric Amination

Recent work by Li et al. (2023) employs palladium-catalyzed C–H amination to introduce the aminomethyl group enantioselectively, achieving 98% ee using a chiral bisoxazoline ligand. This method reduces synthetic steps from five to three, improving atom economy by 22%.

Solid-Phase Synthesis Integration

Immobilization of the compound on Wang resin via its carboxylate group enables automated synthesis of peptide libraries. A 2024 study reported the production of 1,200 cyclic hexapeptides in 48 hours, with 95% of compounds exceeding 90% purity.

Supplier	Purity	Price ($/g)	Lead Time
Biosynth	98%	520	3 weeks
CymitQuimica	99%	890	2 weeks
Toronto Research	95%	450	6 weeks